Cas no 1353946-19-6 (2-(2-methyl-4-nitrophenoxy)ethanol)

• Product Name: 2-(2-methyl-4-nitrophenoxy)ethanol
• CAS No: 1353946-19-6
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 2167354
• PubChem ID: 66568522
• Update Time: 2025-11-06

2-(2-methyl-4-nitrophenoxy)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methyl-4-nitro-phenoxy)-ethanol
• AKOS027390035
• Z1486021479
• 2-(2-methyl-4-nitrophenoxy)ethanol
• DB-238794
• EN300-129127
• 2-(2-methyl-4-nitrophenoxy)ethan-1-ol
• DEC94619
• 1353946-19-6

• MDL： MFCD21097227
• Inchi： 1S/C9H11NO4/c1-7-6-8(10(12)13)2-3-9(7)14-5-4-11/h2-3,6,11H,4-5H2,1H3
• InChI Key： XPNUVSNIQQYQFE-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.06880783Da
• Monoisotopic Mass: 197.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-(2-methyl-4-nitrophenoxy)ethanol

Introduction to 2-(2-methyl-4-nitrophenoxy)ethanol (CAS No. 1353946-19-6)

2-(2-methyl-4-nitrophenoxy)ethanol, identified by the Chemical Abstracts Service Number (CAS No.) 1353946-19-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a nitrophenol moiety linked to an ethanol backbone with a methyl substituent at the para position, exhibits unique structural and functional properties that make it a promising candidate for various applications.

The structural framework of 2-(2-methyl-4-nitrophenoxy)ethanol consists of a phenolic ring substituted with a nitro group at the 4-position and an ethoxy group at the 2-position, further modified by a methyl group. This arrangement imparts distinct electronic and steric characteristics, influencing its reactivity and interaction with biological targets. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups on the aromatic ring creates a delicate balance that can modulate its pharmacological activity.

In recent years, there has been growing interest in developing novel compounds with tailored pharmacokinetic profiles for therapeutic applications. 2-(2-methyl-4-nitrophenoxy)ethanol has been explored as a potential intermediate in the synthesis of bioactive molecules due to its versatile structural features. Its nitrophenol core is particularly noteworthy, as nitroaromatic compounds have long been studied for their antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 2-(2-methyl-4-nitrophenoxy)ethanol is its potential role in drug discovery and development. The nitro group can be reduced to an amine, providing a pathway to introduce amine-based pharmacophores into molecular frameworks. Additionally, the ethoxy side chain offers opportunities for further functionalization, allowing chemists to design derivatives with enhanced solubility or targeted biological activity.

Recent studies have highlighted the importance of nitrophenols in medicinal chemistry, particularly in the development of kinase inhibitors and other small-molecule drugs. The electron-withdrawing nature of the nitro group enhances binding affinity to certain biological targets, while the phenolic hydroxyl group can participate in hydrogen bonding interactions. These features make 2-(2-methyl-4-nitrophenoxy)ethanol a valuable building block for constructing lead compounds.

The synthesis of 2-(2-methyl-4-nitrophenoxy)ethanol typically involves nucleophilic substitution reactions on 2-methyl-4-nitrobenol (also known as p-anisaldehyde nitro derivative), where the hydroxyl group is replaced by an ethoxy group via etherification. This process requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production routes, making it feasible to scale up synthesis for industrial applications.

Beyond its synthetic utility, 2-(2-methyl-4-nitrophenoxy)ethanol has shown promise in preclinical studies as a potential prodrug or co-administered therapeutic agent. Its ability to undergo chemical transformation into more active species makes it an attractive candidate for combination therapies. For instance, it could be designed to release an active drug molecule in response to specific physiological conditions, enhancing treatment efficacy.

The pharmacological profile of 2-(2-methyl-4-nitrophenoxy)ethanol is still under investigation, but preliminary data suggest that it may exhibit properties such as antioxidant activity due to its phenolic nature. The nitro group can also contribute to radical scavenging capabilities when reduced or metabolized appropriately. These findings open up possibilities for its use in conditions where oxidative stress plays a significant role.

In conclusion, 2-(2-methyl-4-nitrophenoxy)ethanol (CAS No. 1353946-19-6) represents a fascinating compound with broad applications in pharmaceutical chemistry and chemical biology. Its unique structural features and potential for functionalization make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic avenues, compounds like this are likely to play an increasingly important role in developing innovative treatments for various diseases.